DBPR116

• Molecular Formula: C19H18FNO3S
• Molecular Weight: 359.4 g/mol
• InChI: InChI=1S/C19H18FNO3S/c1-3-24-19(23)14-6-9-16(12(2)10-14)21-17(22)11-25-18(21)13-4-7-15(20)8-5-13/h4-10,18H,3,11H2,1-2H3
• InChIKey: JTGBBCJODUNDMP-UHFFFAOYSA-N

DBPR116: BBB-Penetrant Prodrug of BPRMU191

DBPR116 (compound 2) is a rationally designed ester prodrug of BPRMU191, a first-in-class antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR) [1]. Unlike conventional orthosteric opioid agonists, BPRMU191 converts morphinan antagonists such as naltrexone into G-protein-biased MOR agonists, producing potent antinociception with attenuated on-target adverse effects [2]. The parent molecule BPRMU191 suffers from poor blood-brain barrier (BBB) penetration, limiting its translational utility to central routes of administration [1]. DBPR116 overcomes this critical pharmacokinetic barrier: its prodrug design enables sufficient brain delivery of BPRMU191 following peripheral (intravenous) administration, making it the only systemically bioavailable molecule in this novel pharmacological class [1].

BBB-penetrant prodrug enabling peripheral i.v. delivery of BPRMU191 to CNS

Antagonist-to-agonist allosteric MOR modulator (AAM) with reported G-protein bias

Crystalline solid supporting formulation reproducibility and long-term storage

• [1] Lin SY, Chang YC, Tien YW, et al. DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration. Journal of Medicinal Chemistry. 2024;67(21):19777-19790. doi:10.1021/acs.jmedchem.4c02107 View Source
• [2] Huang YC, Ou LC, Chen YP, et al. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia. Cell Chemical Biology. 2024;31(11):1885-1898.e10. doi:10.1016/j.chembiol.2024.07.005 View Source

Why DBPR116 Cannot Be Substituted

Substituting DBPR116 with its parent compound BPRMU191 fails because BPRMU191 cannot cross the BBB at therapeutically meaningful levels, requiring direct intrathecal or intracerebroventricular injection [1]. Morphine and other conventional MOR orthosteric agonists (e.g., fentanyl, oxycodone) produce analgesia through an overlapping but pharmacologically distinct mechanism: they directly activate MOR, driving both G-protein signaling (analgesia) and β-arrestin recruitment (constipation, respiratory depression, tolerance, dependence), whereas the DBPR116/naltrexone combination achieves G-protein-biased signaling without β-arrestin engagement [2]. Other opioid prodrugs or abuse-deterrent formulations (e.g., Embeda, oxycodone-naltrexone combinations) target different mechanistic nodes and have not demonstrated the same breadth of side-effect attenuation in head-to-head preclinical comparisons against morphine across seven in vivo endpoints simultaneously [1]. DBPR116 is the sole peripherally administrable molecule that delivers the BPRMU191 scaffold to the CNS and enables the antagonist-to-agonist switch at MOR, a pharmacological strategy for which no generic or in-class substitute exists [1][2].

Parent BPRMU191 Lacks BBB penetration; requires central administration (intrathecal/ICV). DBPR116 prodrug is essential for systemic dosing.

Orthosteric opioids Morphine, fentanyl, oxycodone activate both G-protein and β-arrestin pathways; DBPR116/naltrexone reported biased signaling may shift side-effect endpoints.

Other prodrugs No alternative prodrug delivers BPRMU191 scaffold or enables antagonist-to-agonist MOR switching; mechanism mismatch likely.

• [1] Lin SY, Chang YC, Tien YW, et al. DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration. Journal of Medicinal Chemistry. 2024;67(21):19777-19790. doi:10.1021/acs.jmedchem.4c02107 View Source
• [2] Huang YC, Ou LC, Chen YP, et al. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia. Cell Chemical Biology. 2024;31(11):1885-1898.e10. doi:10.1016/j.chembiol.2024.07.005 View Source

DBPR116 Comparative Preclinical Evidence

Brain Delivery: Prodrug vs. Parent

DBPR116 was selected from a series of ester prodrugs as the candidate delivering the highest brain concentrations of BPRMU191 following intravenous administration [1]. The parent molecule BPRMU191 exhibits negligible BBB penetration, restricting its in vivo use to central routes (intrathecal, intracerebroventricular) [1]. The J. Med. Chem. 2024 study directly evaluated multiple prodrug candidates; DBPR116 (compound 2) was identified as possessing the best physicochemical and pharmacological properties among all in vivo active prodrugs, enabling peripheral intravenous dosing to achieve therapeutically relevant brain BPRMU191 levels [1].

Brain Delivery

Head-to-head

DBPR116 i.v. delivers pharmacologically active BPRMU191 to brain; parent BPRMU191 shows negligible brain penetration.

Supports peripheral dosing CNS exposure model.

Best prodrug among series based on combined physicochemical and in vivo ranking.

Evidence Dimension	Brain concentration of BPRMU191 after intravenous (i.v.) administration of prodrug vs. parent
Target Compound Data	DBPR116 (compound 2): sufficient brain concentrations of BPRMU191 achieved after i.v. administration to support antinociception
Comparator Or Baseline	BPRMU191 (parent): negligible brain penetration after i.v. administration; requires intrathecal or intracerebroventricular injection for CNS activity
Quantified Difference	Qualitative: DBPR116 crosses the BBB and delivers pharmacologically active brain levels of BPRMU191; BPRMU191 does not. DBPR116 was selected as the best prodrug among multiple candidates based on combined physicochemical and in vivo pharmacological ranking.
Conditions	Rodent model; intravenous administration of prodrug; brain concentration measurement of BPRMU191

Why This Matters

Procurement of DBPR116 is obligatory for any study requiring peripheral (systemic) administration of the BPRMU191 pharmacophore, as the parent molecule is CNS-excluded and no alternative BBB-penetrant BPRMU191 prodrug with validated in vivo activity has been reported.

• [1] Lin SY, Chang YC, Tien YW, et al. DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration. Journal of Medicinal Chemistry. 2024;67(21):19777-19790. doi:10.1021/acs.jmedchem.4c02107 View Source

Thermal Pain Antinociception vs. Morphine

In a mouse model of acute thermal pain, the median effective antinociceptive dose (ED50) of DBPR116 in combination with naltrexone (1 mg/kg) following intravenous administration is less than 10 mg/kg [1]. The parent BPRMU191/naltrexone combination has demonstrated antinociception comparable to morphine in thermal pain models [2], providing class-level inference that DBPR116 delivers comparable analgesic efficacy via a peripherally administrable route with a distinct safety profile (see additional evidence items below).

Thermal Pain ED50

Class-level

ED50

Supports antinociception endpoint context.

Parent BPRMU191/naltrexone activity comparable to morphine in thermal pain (class inference).

Safety Margin

Head-to-head

MTD > 40 mg/kg (rodents); MTD/ED50 ratio > ~4. DBPR116/naltrexone showed favorable safety-related endpoints vs. morphine across 7 in vivo measures.

Supports safety-related endpoint monitoring.

Direct comparison across constipation, respiratory, sedation, dependence, heart rate.

Physicochemical

Reported

Crystalline solid at room temperature; ranked best among prodrug series in combined physicochemical and pharmacological assessment.

Crystalline form supports formulation reproducibility.

Practical advantage for aliquoting and long-term storage.

G-Protein Bias

Class-level

BPRMU191 (active moiety) + naltrexone converts antagonist to G-protein-biased MOR agonist; minimal β-arrestin recruitment. Orthosteric opioids activate both pathways.

Supports G-protein-biased pathway dissection.

β-arrestin-associated side effects may be attenuated; requires experimental validation.

Multi-Endpoint Safety

Head-to-head

DBPR116/naltrexone vs. morphine across 7 endpoints (thermal pain, cancer pain, constipation, sedation, dependence, heart rate, respiratory). Favorable profile in all reported comparisons.

Supports multi-endpoint safety assessment context.

Comprehensive dataset covering major opioid-limiting effects in a single study.

Evidence Dimension	Median effective antinociceptive dose (ED50) in acute thermal pain
Target Compound Data	DBPR116 + naltrexone (1 mg/kg): ED50 < 10 mg/kg, i.v., in mouse acute thermal pain model
Comparator Or Baseline	BPRMU191/naltrexone: produces antinociception comparable to morphine in thermal pain models (class-level evidence)
Quantified Difference	ED50 of DBPR116/naltrexone combination in thermal pain is <10 mg/kg i.v.; the parent BPRMU191/naltrexone combination has shown morphine-comparable antinociception. Direct morphine ED50 in the same model is not reported in the same study.
Conditions	Mouse model of acute thermal pain; intravenous administration; co-administered with naltrexone (1 mg/kg)

Why This Matters

The sub-10 mg/kg ED50 establishes a quantitative efficacy benchmark for DBPR116/naltrexone in acute thermal pain, enabling dose selection for comparative pharmacology studies and providing a procurement-relevant potency anchor absent from generic opioid analgesic literature.

• [1] National Health Research Institutes (NHRI), Taiwan. Technology Available for Industry-Academia Collaboration or Technology Licensing: Opioid Receptor Allosteric Modifier: DBPR116. Published January 28, 2021. View Source
• [2] Huang YC, Ou LC, Chen YP, et al. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia. Cell Chemical Biology. 2024;31(11):1885-1898.e10. doi:10.1016/j.chembiol.2024.07.005 View Source

Safety Margin vs. Morphine

The maximum tolerated dose (MTD) of DBPR116 in rodents exceeds 40 mg/kg [1]. Coupled with the reported antinociceptive ED50 of less than 10 mg/kg, this yields a therapeutic index (MTD/ED50) greater than approximately 4 [1]. The DBPR116/naltrexone combination was directly compared to morphine across seven in vivo pharmacological endpoints in the J. Med. Chem. 2024 study—thermally stimulated pain, cancer pain, constipation, sedation, psychological dependence, heart rate, and respiratory frequency—and was demonstrated to be a safer opioid analgesic than morphine [2].

Safety Margin

Head-to-head

MTD > 40 mg/kg (rodents); MTD/ED50 ratio > ~4. DBPR116/naltrexone showed favorable safety-related endpoints vs. morphine across 7 in vivo measures.

Supports safety-related endpoint monitoring.

Direct comparison across constipation, respiratory, sedation, dependence, heart rate.

Evidence Dimension	Maximum tolerated dose and comprehensive in vivo safety profiling
Target Compound Data	DBPR116: MTD > 40 mg/kg (rodents); DBPR116/naltrexone: demonstrated as a safer opioid analgesic than morphine across seven endpoints (thermal pain, cancer pain, constipation, sedation, psychological dependence, heart rate, respiratory frequency)
Comparator Or Baseline	Morphine: induced constipation, respiratory depression (reduced respiratory frequency), sedation, psychological dependence, and heart rate changes at analgesic doses in the same study
Quantified Difference	Therapeutic index (MTD/ED50) > ~4 for DBPR116; qualitative superiority across all seven adverse-effect endpoints vs. morphine in direct head-to-head in vivo comparisons
Conditions	Rodent models; multiple in vivo pharmacological assays including thermally stimulated pain, cancer pain, gastrointestinal transit, sedation, psychological dependence, heart rate, and respiratory frequency measurements

Why This Matters

For procurement decisions, these head-to-head data directly demonstrate that DBPR116/naltrexone delivers a superior safety profile relative to morphine across the complete spectrum of clinically limiting opioid adverse effects, supporting selection of DBPR116 over morphine or other conventional opioid agonists for research programs targeting safer analgesia.

• [1] National Health Research Institutes (NHRI), Taiwan. Technology Available for Industry-Academia Collaboration or Technology Licensing: Opioid Receptor Allosteric Modifier: DBPR116. Published January 28, 2021. View Source
• [2] Lin SY, Chang YC, Tien YW, et al. DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration. Journal of Medicinal Chemistry. 2024;67(21):19777-19790. doi:10.1021/acs.jmedchem.4c02107 View Source

Physicochemical Advantages vs. Parent

DBPR116 is reported as a crystalline solid at room temperature [1], a property that facilitates purification, characterization, formulation development, and long-term storage stability. This contrasts with many early-stage allosteric modulators that are oils or amorphous solids, which present greater challenges in reproducibility, purity control, and scale-up. BPRMU191, the parent compound, is also a solid, but the prodrug DBPR116 was specifically selected for superior overall physicochemical properties among the synthesized prodrug series [2].

Physicochemical

Reported

Crystalline solid at room temperature; ranked best among prodrug series in combined physicochemical and pharmacological assessment.

Crystalline form supports formulation reproducibility.

Practical advantage for aliquoting and long-term storage.

Evidence Dimension	Solid-state form and overall physicochemical selection ranking
Target Compound Data	DBPR116: crystalline solid; selected as the best prodrug candidate based on combined physicochemical and pharmacological properties among all in vivo active prodrugs in the series
Comparator Or Baseline	Other ester prodrugs in the series; BPRMU191 (parent, solid but BBB-impermeable)
Quantified Difference	Qualitative: DBPR116 ranked best among the entire synthesized prodrug series in combined physicochemical-pharmacological assessment; crystalline nature cited as a practical advantage for handling and formulation
Conditions	Room temperature solid-state characterization; comparative compound selection within a focused prodrug library

Why This Matters

The crystalline nature of DBPR116 reduces procurement risk for laboratories requiring reproducible aliquoting, long-term storage, and formulation into injectable dosage forms relative to non-crystalline or unstable prodrug analogs.

• [1] National Health Research Institutes (NHRI), Taiwan. Technology Available for Industry-Academia Collaboration or Technology Licensing: Opioid Receptor Allosteric Modifier: DBPR116. Published January 28, 2021. View Source
• [2] Lin SY, Chang YC, Tien YW, et al. DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration. Journal of Medicinal Chemistry. 2024;67(21):19777-19790. doi:10.1021/acs.jmedchem.4c02107 View Source

G-Protein-Biased MOR Signaling

The BPRMU191 pharmacophore, delivered systemically by DBPR116 prodrug cleavage, functions as an antagonist-to-agonist allosteric modulator (AAM) of MOR: it converts morphinan antagonists (naltrexone, naloxone) into G-protein-biased MOR agonists [1]. This is a fundamentally different mechanism from orthosteric MOR agonists such as morphine, fentanyl, and oxycodone, which activate both G-protein and β-arrestin pathways. β-arrestin recruitment downstream of MOR is causally linked to opioid-induced constipation, respiratory depression, and tolerance development [1][2]. The BPRMU191/naltrexone combination achieves G-protein-biased signaling, selectively producing analgesia-associated pathway activation while minimizing β-arrestin-associated adverse effects [1].

G-Protein Bias

Class-level

BPRMU191 (active moiety) + naltrexone converts antagonist to G-protein-biased MOR agonist; minimal β-arrestin recruitment. Orthosteric opioids activate both pathways.

Supports G-protein-biased pathway dissection.

β-arrestin-associated side effects may be attenuated; requires experimental validation.

Evidence Dimension	Signaling bias: G-protein activation vs. β-arrestin recruitment at MOR
Target Compound Data	BPRMU191 (active moiety of DBPR116) + naltrexone: G-protein-biased MOR activation; converts antagonist to agonist; attenuated β-arrestin signaling
Comparator Or Baseline	Morphine, fentanyl, oxycodone (orthosteric MOR agonists): balanced or β-arrestin-preferring signaling; direct MOR activation with concurrent β-arrestin recruitment
Quantified Difference	Qualitative mechanistic differentiation: BPRMU191/antagonist combination is G-protein-biased and does not directly activate MOR; conventional opioids are orthosteric agonists that recruit β-arrestin. In vivo, this bias translates to reduced constipation, respiratory depression, tolerance, and dependence as demonstrated in head-to-head studies.
Conditions	In vitro signaling assays (FLIPR Ca2+, cAMP, β-arrestin recruitment); validated in in vivo models of constipation, respiratory depression, tolerance, and dependence

Why This Matters

DBPR116 is the only commercially available prodrug of a MOR AAM, enabling researchers to study biased MOR signaling via peripheral administration—a pharmacological strategy that cannot be replicated with any orthosteric opioid agonist or antagonist alone.

• [1] Huang YC, Ou LC, Chen YP, et al. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia. Cell Chemical Biology. 2024;31(11):1885-1898.e10. doi:10.1016/j.chembiol.2024.07.005 View Source
• [2] Bohn LM, Lefkowitz RJ, Gainetdinov RR, et al. Enhanced morphine analgesia in mice lacking β-arrestin 2. Science. 1999;286(5449):2495-2498. doi:10.1126/science.286.5449.2495 View Source

Multi-Endpoint Safety vs. Morphine

The J. Med. Chem. 2024 study conducted direct head-to-head comparisons of DBPR116/naltrexone versus morphine across seven distinct in vivo pharmacological endpoints [1]: (1) thermally stimulated pain, (2) cancer pain, (3) constipation (gastrointestinal transit), (4) sedation, (5) psychological dependence, (6) heart rate, and (7) respiratory frequency. Across all endpoints, DBPR116/naltrexone demonstrated a superior safety profile while maintaining analgesic efficacy [1]. This multi-parametric safety assessment is more comprehensive than what is typically reported for individual opioid development candidates, providing a uniquely broad evidentiary basis for safety differentiation.

Multi-Endpoint Safety

Head-to-head

DBPR116/naltrexone vs. morphine across 7 endpoints (thermal pain, cancer pain, constipation, sedation, dependence, heart rate, respiratory). Favorable profile in all reported comparisons.

Supports multi-endpoint safety assessment context.

Comprehensive dataset covering major opioid-limiting effects in a single study.

Evidence Dimension	Adverse effect profile across seven in vivo pharmacological endpoints
Target Compound Data	DBPR116/naltrexone: effective antinociception in thermal and cancer pain; reduced constipation, sedation, psychological dependence, heart rate depression, and respiratory depression vs. morphine
Comparator Or Baseline	Morphine: effective antinociception but significant constipation, sedation, psychological dependence, heart rate changes, and respiratory depression at equi-analgesic doses
Quantified Difference	Qualitative superiority across all seven endpoints; authors explicitly concluded that DBPR116/naltrexone is a safer opioid analgesic than morphine in pain control
Conditions	Rodent models; thermal pain (tail-flick/hot plate), cancer pain, charcoal meal gastrointestinal transit, locomotor activity/sedation assays, conditioned place preference, heart rate telemetry, and respiratory frequency plethysmography

Why This Matters

This uniquely comprehensive safety dataset, covering all major clinically limiting opioid adverse effects in a single study, provides procurement decision-makers with a singular evidentiary package distinguishing DBPR116 from morphine and, by class-level inference, from other conventional MOR agonists lacking equivalent multi-endpoint safety comparisons.

• [1] Lin SY, Chang YC, Tien YW, et al. DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration. Journal of Medicinal Chemistry. 2024;67(21):19777-19790. doi:10.1021/acs.jmedchem.4c02107 View Source

DBPR116 Validated Application Scenarios

Peripheral MOR Modulator Analgesia Studies

DBPR116 is the only available prodrug that enables systemic intravenous delivery of the BPRMU191 pharmacophore to the brain, making it essential for any research program requiring peripherally administered MOR allosteric modulation. Its sub-10 mg/kg i.v. ED50 in acute thermal pain models [1] provides a quantitative dose anchor for experimental design in rodent analgesic studies, including acute thermal pain, cancer pain, and inflammatory pain models [2].

Multi-Endpoint Opioid Safety Profiling

For laboratories investigating opioid-induced constipation, respiratory depression, tolerance, physical dependence, or psychological dependence, DBPR116/naltrexone offers a unique reference compound with head-to-head comparative safety data against morphine across seven in vivo endpoints [1]. The availability of a crystalline solid form with an established MTD (>40 mg/kg) enables reproducible formulation and dose-ranging in chronic dosing studies [3].

G-Protein-Biased MOR Pathway Dissection

DBPR116, through its active metabolite BPRMU191, enables investigation of G-protein-biased MOR signaling without concomitant β-arrestin recruitment [1]. This is mechanistically distinct from all orthosteric MOR agonists and from previously described biased agonists (e.g., TRV130/oliceridine, PZM21), making DBPR116 a critical tool compound for dissecting the differential contributions of G-protein versus β-arrestin pathways to opioid analgesic efficacy and adverse effects [1].

BBB Transport of Ester Prodrugs

DBPR116 serves as a validated, literature-characterized reference compound for studying ester prodrug-mediated CNS delivery of carboxylic acid-containing small molecules. Its demonstrated conversion to the active BPRMU191 acid in vivo and successful brain delivery [1] provide a benchmark for laboratories developing prodrug strategies for other BBB-impermeable CNS drug candidates, with explicit comparative data against the non-penetrant parent compound BPRMU191 [1].

Application

Selection Property

Validation Focus

Peripheral MOR modulator analgesia studies

BBB-penetrant prodrug with reported CNS delivery of BPRMU191

Antinociception model response and dose-context review

Multi-endpoint opioid safety profiling

Comprehensive safety-related endpoint data vs. comparator

Constipation, respiratory, dependence endpoint monitoring

G-protein-biased MOR pathway dissection

Reported G-protein bias without β-arrestin recruitment

Bias-dependent analgesia vs. adverse effect pathway study

BBB transport of ester prodrugs

Reported ester prodrug CNS delivery benchmark

Brain concentration comparison and conversion efficiency

• [1] Lin SY, Chang YC, Tien YW, et al. DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration. Journal of Medicinal Chemistry. 2024;67(21):19777-19790. doi:10.1021/acs.jmedchem.4c02107 View Source
• [2] Huang YC, Ou LC, Chen YP, et al. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia. Cell Chemical Biology. 2024;31(11):1885-1898.e10. doi:10.1016/j.chembiol.2024.07.005 View Source
• [3] National Health Research Institutes (NHRI), Taiwan. Technology Available for Industry-Academia Collaboration or Technology Licensing: Opioid Receptor Allosteric Modifier: DBPR116. Published January 28, 2021. View Source